Cas no 7003-68-1 (1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl-)

• Product Name: 1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl-
• CAS No: 7003-68-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 547789
• PubChem ID: 13774386
• Update Time: 2025-04-19

1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl-
• 2-oxo-N-phenylpyrrolidine-1-carboxamide
• DTXSID20549042
• 7003-68-1

• Inchi： 1S/C11H12N2O2/c14-10-7-4-8-13(10)11(15)12-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,12,15)
• InChI Key： YKVOYAKJCQWBHW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41